Cas no 533-24-4 (4-Pentyl-1,3-benzenediol)

• Product Name: 4-Pentyl-1,3-benzenediol
• CAS No: 533-24-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 373934
• PubChem ID: 68287
• Update Time: 2025-08-05

4-Pentyl-1,3-benzenediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-pentyl-
• 4-pentylbenzene-1,3-diol
• 4-PENTYLRESORCINOL
• Pentylresorcinol
• 6L7F5EZ375
• AKOS006277641
• BRN 2092229
• PJHYOCWMKYASAB-UHFFFAOYSA-N
• 4-n-Amyl-resorcin
• 4-Amylresorcinol
• Normalamylresorcinol
• HEXYLRESORCINOL IMPURITY C [EP IMPURITY]
• UNII-6L7F5EZ375
• 4-Pentyl-1,3-benzenediol
• N-PENTYLRESORCINOL
• DTXSID30201442
• 4-?Pentyl-1,?3-?benzenediol
• Resorcinol, 4-pentyl-
• 533-24-4
• 1,3-Benzenediol, 4-pentyl-
• FT-0758626
• 3-06-00-04693 (Beilstein Handbook Reference)
• 1,3-Benzenediol, 4-pentyl- (9CI)
• SCHEMBL69574
• 1,3-Dihydroxy-4-pentylbenzene

• Inchi： 1S/C11H16O2/c1-2-3-4-5-9-6-7-10(12)8-11(9)13/h6-8,12-13H,2-5H2,1H3
• InChI Key： PJHYOCWMKYASAB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CCCCC)O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.0044 (rough estimate)
• Melting Point: 72.5°C
• Boiling Point: 273.08°C (rough estimate)
• Flash Point: 149.8°C
• Refractive Index: 1.5103 (estimate)
• PSA: 40.46